Cas no 1361523-35-4 (6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol)

• Product Name: 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol
• CAS No: 1361523-35-4
• MF: C₁₃H₈Cl₅NO₂
• MW: 387.473118782043
• CID: 4968894
• Update Time: 2025-05-20

6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol

• Inchi： 1S/C13H8Cl5NO2/c1-21-7-3-2-5(6(4-20)19-7)8-9(14)11(16)13(18)12(17)10(8)15/h2-3,20H,4H2,1H3
• InChI Key： QZUMWRUVLZSMMO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N=C1CO)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4

Additional information on 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol

Introduction to 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361523-35-4)

6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1361523-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group of heterocyclic compounds known for their diverse biological activities and pharmacological potential. The structural features of 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol, including its methoxy and perchlorophenyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The perchlorophenyl group in the molecule imparts a distinct electronic and steric environment, which can influence the compound's interaction with biological targets. This moiety has been widely explored in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In contrast, the methoxy group at the 6-position of the pyridine ring enhances the compound's lipophilicity, a crucial factor in drug absorption and distribution. The presence of these functional groups makes 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol a promising candidate for developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridine-based compounds have been successfully utilized in the treatment of neurological disorders, infectious diseases, and cancer. The structural versatility of pyridine derivatives allows for the design of molecules with high specificity and low toxicity. For instance, modifications at the 2-position, such as the hydroxymethyl group in 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol, can enhance metabolic stability and improve pharmacokinetic profiles.

In recent years, computational chemistry and high-throughput screening have accelerated the identification of novel bioactive compounds. The virtual screening of large molecular libraries has enabled researchers to predict the binding affinity and selectivity of potential drug candidates. 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol has been subjected to such studies, revealing its potential as an inhibitor of key enzymes involved in disease pathways. For example, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression.

The synthesis of 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The use of protecting group strategies ensures regioselectivity and minimizes unwanted side reactions. These synthetic approaches are critical for producing high-purity compounds suitable for biological testing.

Biological evaluation of 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol has focused on its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to neurological disorders. For instance, studies indicate that it may interfere with the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease pathology. Additionally, preliminary data suggest that 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol may possess anti-inflammatory properties by modulating cytokine production pathways.

The pharmacokinetic properties of 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol are also under investigation to optimize its drug-like characteristics. Absorption, distribution, metabolism, and excretion (ADME) studies are essential for assessing how the compound behaves within an organism. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its clinical efficacy. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their structural complexity and biological activity. While 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol is not directly derived from a natural source, its structural design incorporates elements inspired by known bioactive molecules. This approach leverages existing knowledge about molecular interactions to accelerate the development process.

Future research directions for 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol include further optimization of its chemical structure to enhance potency and selectivity. Structure-based drug design techniques will be employed to refine its binding interactions with biological targets. Additionally, preclinical studies are planned to evaluate its safety profile and pharmacological effects in animal models before potential human trials.

The impact of 6-Methoxy-3-(perchlorophenyl)pyridine-2-methanol on pharmaceutical research underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating computational modeling with experimental validation, researchers can efficiently identify promising drug candidates like this one. The continued exploration of pyridine derivatives holds great promise for addressing unmet medical needs across various therapeutic areas.